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Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core nuclear and physical properties

of the stable isotope Nickel-62 (⁶²Ni). It details its unique stability, natural occurrence,

synthesis, and applications, with a focus on the experimental methodologies used to determine

its fundamental characteristics.

Core Nuclear and Physical Properties
Nickel-62 is a stable isotope of nickel containing 28 protons and 34 neutrons.[1][2] Its nucleus

is distinguished by having the highest binding energy per nucleon of any known nuclide,

making it the most thermodynamically stable nucleus.[1][3] This inherent stability makes ⁶²Ni a

crucial benchmark in nuclear physics research and a point of interest in studies of stellar

nucleosynthesis.[4]

Table 1: Summary of Quantitative Data for Nickel-62
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Property Value Unit

Symbol ⁶²Ni -

Atomic Number (Z) 28 -

Neutron Number (N) 34 -

Mass Number (A) 62 -

Isotopic Mass 61.928345 Da

Isotopic Mass (AME2020) 61.92834537(55) u

Mass Excess -66.7462 MeV

Total Binding Energy 545.262 MeV

Binding Energy per Nucleon 8.7945 MeV

Natural Abundance 3.6346% Atom %

Nuclear Spin and Parity 0+ -

Half-life Stable -

| Charge Radius | 3.8399(21) | fm |

Data sourced from references:[1][2][4][5][6][7]

Unparalleled Stability: The Peak of the Binding
Energy Curve
The defining characteristic of Nickel-62 is its exceptional nuclear stability, which arises from

having the highest binding energy per nucleon (8.7945 MeV) among all known isotopes.[1][2]

This value is marginally greater than that of Iron-56 (⁵⁶Fe), which is often mistakenly cited as

the most stable nucleus.[3][4] While ⁵⁶Fe has a lower mass per nucleon, ⁶²Ni possesses a

more tightly bound nucleus.[1]

The higher binding energy of ⁶²Ni signifies that more energy is required to break its nucleus

apart into constituent protons and neutrons compared to any other nuclide.[4] This property
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establishes Nickel-62 as the theoretical endpoint for energy-releasing nuclear fusion

processes in stars.[4] Fusion reactions that produce elements heavier than ⁶²Ni are

endothermic, meaning they consume rather than release energy.[4]

Table 2: Comparison of Nickel-62 and Iron-56

Property Nickel-62 (⁶²Ni) Iron-56 (⁵⁶Fe)

Protons (Z) 28 26

Neutrons (N) 34 30

Binding Energy per Nucleon 8.7945 MeV 8.7903 MeV

Mass per Nucleon 930.417 MeV/c² 930.412 MeV/c²

| Natural Abundance | ~3.6% (of Ni) | ~91.8% (of Fe) |

Data sourced from references:[1][4]

The discrepancy between ⁶²Ni's maximal binding energy and ⁵⁶Fe's higher cosmic abundance

is explained by the mechanisms of stellar nucleosynthesis. The alpha process in massive stars

favors the production of ⁵⁶Ni (which later decays to ⁵⁶Fe) as it is the natural endpoint of silicon-

burning.[1][8] The formation of ⁶²Ni occurs through less efficient pathways, resulting in its lower

relative abundance in the universe.[4][8]

Peak of the Binding Energy Curve
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Caption: Relationship between binding energy and nuclear stability for iron-peak nuclides.

Occurrence, Synthesis, and Applications
Natural Occurrence and Synthesis Nickel-62 makes up approximately 3.6346% of naturally

occurring nickel.[4] It is synthesized in the final stages of massive stars through silicon-burning

processes, where a quasi-equilibrium state of nuclear reactions builds up iron-peak elements.

[4] While it is the most stable nuclide, the kinetics of stellar nucleosynthesis favor the

production of other isotopes like ⁵⁸Ni (the most abundant) and ⁶⁰Ni.[1][9]

For research purposes, ⁶²Ni is often enriched from its natural concentration. Techniques like

gas-phase centrifugation using volatile nickel compounds (e.g., Ni(CO)₄) or electromagnetic

separation in calutrons are employed to achieve isotopic purities exceeding 95%.[4][10]

Applications The unique properties of ⁶²Ni make it valuable in several specialized fields:

Nuclear Physics Research: As the most tightly bound nucleus, ⁶²Ni serves as a fundamental

benchmark for testing and refining theoretical models of nuclear structure.[4]

Radionuclide Production: It is the precursor material for producing the radioisotope Nickel-63

(⁶³Ni) via neutron capture (⁶²Ni(n,γ)⁶³Ni).[2][7][11] ⁶³Ni has applications as a source for X-ray

fluorescence (XRF), in electron capture detectors for gas chromatography, and as a power

source in betavoltaic devices.[11][12]

Materials Science: Enriched ⁶²Ni is used in neutron scattering experiments to study the

structure of amorphous metals and high-performance martensitic steels.[7][12]

Experimental Protocols: Isotope Ratio Mass
Spectrometry (IRMS)
The precise determination of fundamental properties like isotopic mass and natural abundance

is primarily accomplished through mass spectrometry. Isotope Ratio Mass Spectrometry

(IRMS) is a powerful technique that measures the relative abundance of isotopes in a sample

with extremely high precision.[13][14]
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Methodology for Isotopic Analysis of Nickel

The following protocol outlines the generalized steps for determining the isotopic composition

of a nickel sample using a magnetic sector IRMS.

1. Sample Preparation and Introduction:

Conversion to Gaseous Form: The solid nickel sample (e.g., high-purity metal powder) must

first be converted into a suitable gaseous compound. For nickel, this can be achieved by

reacting it to form a volatile compound like nickel carbonyl (Ni(CO)₄) or nickelocene

(Ni(C₅H₅)₂).[10][15] This step is critical and must be performed in a controlled environment to

prevent isotopic fractionation.

Introduction to IRMS: The resulting gas is introduced into the high-vacuum system of the

mass spectrometer. This is typically done through a dual-inlet system that allows for rapid

and repeated comparison between the sample gas and a calibrated reference standard of

known isotopic composition.

2. Ionization:

Electron Impact (EI) Source: Once inside the ion source, the gas molecules are bombarded

by a high-energy beam of electrons.[13]

Ion Formation: This process ejects an electron from the molecule, creating a positively

charged molecular ion (e.g., [Ni(CO)₄]⁺). The energy of the electron beam is carefully

controlled to minimize fragmentation of the ion.

3. Mass Analysis:

Acceleration: The newly formed positive ions are accelerated out of the ion source by a

strong electric field, forming a focused ion beam.

Magnetic Deflection: The ion beam then travels through a curved flight tube situated within a

powerful magnetic field.[16] The magnetic field deflects the ions, with the radius of curvature

being dependent on the mass-to-charge ratio (m/z) of the ion.[13] Lighter isotopes (e.g., ions

containing ⁵⁸Ni) are deflected more sharply than heavier isotopes (e.g., ions containing ⁶²Ni).

[13]
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4. Detection and Data Acquisition:

Faraday Cups: Spatially separated ion beams corresponding to the different nickel isotopes

are simultaneously collected by a series of detectors called Faraday cups.[14] Each cup is

positioned to capture ions of a specific m/z.

Signal Measurement: When ions strike a Faraday cup, they generate a small electrical

current. The intensity of this current is directly proportional to the abundance of that specific

isotope in the beam.[16]

Isotope Ratio Calculation: The instrument's electronics measure these currents with very

high precision. The ratio of the currents from the different cups provides the isotope ratio of

the sample relative to the reference standard. This allows for the determination of the natural

abundance of ⁶²Ni.
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1. Sample Preparation

2. Mass Spectrometry Analysis

3. Detection & Data Output
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Caption: A simplified workflow for Isotope Ratio Mass Spectrometry (IRMS) analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1143302?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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